Cas no 32327-48-3 (5-Acetamidonaphthalene-1-sulfonamide)

• Product Name: 5-Acetamidonaphthalene-1-sulfonamide
• CAS No: 32327-48-3
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 825551
• Update Time: 2026-04-29

5-Acetamidonaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Acetamidonaphthalene-1-sulfonamide
• N-(5-sulfamoylnaphthalen-1-yl)acetamide
• 1-Acetylaminonaphthalinsulfonamid-5
• 5-acetylamino-naphthalene-1-sulfonic acid amide
• 5-Acetylamino-naphthalin-1-sulfonsaeure-amid

Computed Properties

• Exact Mass: 264.05700

Experimental Properties

• Melting Point: 263°C
• PSA: 101.13000
• LogP: 3.87620

5-Acetamidonaphthalene-1-sulfonamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 5-Acetamidonaphthalene-1-sulfonamide

Comprehensive Overview of 5-Acetamidonaphthalene-1-sulfonamide (CAS No. 32327-48-3): Properties, Applications, and Research Insights

5-Acetamidonaphthalene-1-sulfonamide (CAS No. 32327-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This naphthalene derivative, characterized by the presence of both acetamido and sulfonamide functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₂N₂O₃S, highlights its potential for diverse applications, ranging from drug development to material science.

In recent years, the demand for naphthalene-based sulfonamides has surged, driven by their role in designing enzyme inhibitors and fluorescence probes. Researchers frequently search for "5-Acetamidonaphthalene-1-sulfonamide uses" or "CAS 32327-48-3 solubility," reflecting its relevance in optimizing drug delivery systems. The compound’s amphiphilic nature allows it to interact with both aqueous and lipid environments, making it valuable for bioconjugation studies.

From a synthetic perspective, 5-Acetamidonaphthalene-1-sulfonamide is often synthesized via sulfonation of naphthalene derivatives followed by acetylation. Its crystalline structure and moderate solubility in polar solvents like DMSO and ethanol facilitate its purification and handling. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried as "how to analyze 5-Acetamidonaphthalene-1-sulfonamide."

The compound’s pharmacological potential is another area of intense exploration. Studies suggest its derivatives exhibit anti-inflammatory and antimicrobial properties, aligning with trends in "green chemistry" and "sustainable drug design." For instance, modifications of the sulfonamide moiety have been linked to enhanced bioavailability, a key focus in modern medicinal chemistry.

Beyond pharmaceuticals, 5-Acetamidonaphthalene-1-sulfonamide finds niche applications in dye synthesis and organic electronics. Its conjugated aromatic system enables absorption in the UV-visible spectrum, making it a candidate for photovoltaic materials. Queries like "CAS 32327-48-3 in solar cells" underscore its interdisciplinary appeal.

In conclusion, 5-Acetamidonaphthalene-1-sulfonamide (CAS No. 32327-48-3) exemplifies the convergence of chemical innovation and practical utility. As research continues to uncover its multifaceted roles, this compound remains a cornerstone in advancing both therapeutic and industrial solutions.